Cas no 1805430-14-1 (4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid
• CAS No: 1805430-14-1
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4863286
• Update Time: 2025-06-15

4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c1-15-3-2-12-6(7(10)11)4(5(3)9)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： PRXJIYJLURIMMP-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid

4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic Acid (CAS No. 1805430-14-1): An Overview of a Promising Compound in Medicinal Chemistry

4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid (CAS No. 1805430-14-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities and potential as lead compounds in drug discovery.

The chemical structure of 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid is characterized by the presence of a bromine atom, a difluoromethyl group, and a methoxy substituent on the pyridine ring. These functional groups contribute to the compound's stability, solubility, and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The bromine atom and difluoromethyl group were found to enhance the compound's ability to inhibit key inflammatory pathways, such as the NF-κB signaling pathway, which is implicated in numerous inflammatory disorders.

In addition to its anti-inflammatory effects, 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid has shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The methoxy substituent on the pyridine ring was found to play a crucial role in enhancing the compound's cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic properties of 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic characteristics are essential for ensuring sustained therapeutic effects and minimizing dosing frequency, which can improve patient compliance and treatment outcomes.

The safety profile of 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid has been evaluated in preclinical studies using animal models. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. These findings support the potential for further clinical development of this compound as a safe and effective therapeutic agent.

In conclusion, 4-Bromo-2-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid (CAS No. 1805430-14-1) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure, combined with its potent biological activities and favorable pharmacokinetic properties, positions it as a valuable lead compound for further drug development. Ongoing research is expected to uncover additional therapeutic applications and optimize its use in clinical settings.